Cas no 130818-48-3 (2(5H)-Furanone,3-[(2R)-7-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]butyl]tetrahydro-2-furanyl]-2-hydroxyheptyl]-5-methyl-,(5S)-)

• Product Name: 2(5H)-Furanone,3-[(2R)-7-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]butyl]tetrahydro-2-furanyl]-2-hydroxyheptyl]-5-methyl-,(5S)-
• CAS No: 130818-48-3
• MF: C₃₇H₆₆O₈
• MW: 638.915153026581
• CID: 183289
• PubChem ID: 131310
• Update Time: 2025-04-19

2(5H)-Furanone,3-[(2R)-7-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]butyl]tetrahydro-2-furanyl]-2-hydroxyheptyl]-5-methyl-,(5S)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,3-[(2R)-7-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]butyl]tetrahydro-2-furanyl]-2-hydroxyheptyl]-5-methyl-,(5S)-
• 2(5H)-Furanone,3-[(2R)-7-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]butyl]t
• 4-[7-[5-[1,4-dihydroxy-4-[5-(1-hydroxytridecyl)oxolan-2-yl]butyl]oxolan-2-yl]-2-hydroxyheptyl]-2-methyl-2H-furan-5-one
• gigantecin
• 2(5H)-Furanone, 3-(7-(5-(1,4-dihydroxy-4-(tetrahydro-5-(1-hydroxytridecyl)-2-furanyl)butyl)tetrahydro-2-furanyl)-2-hydroxyheptyl)-5-methyl-
• 3-[7-(5-{1,4-dihydroxy-4-[5-(1-hydroxytridecyl)tetrahydrofuran-2-yl]butyl}tetrahydrofuran-2-yl)-2-hydroxyheptyl]-5-methylfuran-2(5H)-one
• DTXSID70926925
• 130818-48-3
• 3-[7-(5-{1,4-Dihydroxy-4-[5-(1-hydroxytridecyl)oxolan-2-yl]butyl}oxolan-2-yl)-2-hydroxyheptyl]-5-methylfuran-2(5H)-one

• Inchi： 1S/C37H66O8/c1-3-4-5-6-7-8-9-10-11-15-18-31(39)35-23-24-36(45-35)33(41)21-20-32(40)34-22-19-30(44-34)17-14-12-13-16-29(38)26-28-25-27(2)43-37(28)42/h25,27,29-36,38-41H,3-24,26H2,1-2H3
• InChI Key： MJCVLDFXXAHQOH-UHFFFAOYSA-N
• SMILES： O1C(C(CCCCCCCCCCCC)O)CCC1C(CCC(C1CCC(CCCCCC(CC2C(=O)OC(C)C=2)O)O1)O)O

Computed Properties

• Exact Mass: 638.47598
• Monoisotopic Mass: 638.47576906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 25
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 125.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins